Cas no 1041536-98-4 (4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid)

• Product Name: 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid
• CAS No: 1041536-98-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD12028122
• CID: 4678651
• Update Time: 2025-06-15

4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloro-4-fluorobenzyl)oxy]benzoic acid
• 4-((2-Chloro-4-fluorobenzyl)oxy)benzoic acid
• 4-[(2-chloro-4-fluorophenyl)methoxy]benzoic acid
• IMED64819544
• BBL018052
• STK505689
• 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid

• MDL： MFCD12028122
• Inchi： 1S/C14H10ClFO3/c15-13-7-11(16)4-1-10(13)8-19-12-5-2-9(3-6-12)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： HDCNHHWWBGGCRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid

Introduction to 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid (CAS No. 1041536-98-4)

4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid, identified by its CAS number 1041536-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloro and fluorine substituents on the benzyl group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug design.

The synthesis of 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid involves a series of well-established organic reactions, including nucleophilic substitution and etherification processes. The precise arrangement of the functional groups on the benzene ring enhances its solubility in various solvents and improves its interaction with biological targets. This compound has been extensively studied for its potential role in modulating biological pathways, particularly those involved in inflammation, pain management, and cancer therapy.

In recent years, there has been a growing interest in developing novel benzoic acid derivatives as potential therapeutic agents. The incorporation of halogen atoms such as chlorine and fluorine into the molecular structure often enhances the metabolic stability and binding affinity of the compound towards its target enzymes or receptors. 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid exemplifies this trend, as it has shown promising results in preclinical studies conducted by various research teams worldwide.

One of the most compelling aspects of 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid is its potential application in the development of targeted therapies for chronic diseases. For instance, studies have demonstrated that this compound can selectively inhibit certain enzymes implicated in inflammatory responses, thereby reducing inflammation without causing significant side effects. This selective inhibition is attributed to the precise steric and electronic properties of the molecule, which allow it to interact with specific binding sites on target proteins.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of benzoic acid derivatives due to their well-documented safety profiles and favorable pharmacokinetic properties. 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid is no exception, as it has been tested in multiple preclinical models and has shown encouraging results in terms of efficacy and safety. These findings have prompted several pharmaceutical companies to initiate clinical trials to evaluate its potential as a new treatment option for various medical conditions.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid interacts with biological targets. These computational studies have provided valuable insights into the binding mechanisms and have helped researchers optimize the molecular structure for improved therapeutic efficacy. By leveraging these computational tools, scientists are able to design more refined derivatives with enhanced pharmacological properties.

The environmental impact of pharmaceutical compounds is also a critical consideration in modern drug development. Fortunately, 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid has demonstrated favorable biodegradability and low toxicity profiles in environmental studies. This makes it an attractive candidate for further development, as it aligns with the growing emphasis on sustainable pharmaceutical practices.

In conclusion, 4-(2-Chloro-4-fluorobenzyl)oxybenzoic Acid (CAS No. 1041536-98-4) is a versatile benzoic acid derivative with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one are poised to play a crucial role in the next generation of targeted therapies.